Cas no 70610-26-3 (8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7,9-dimethoxy-6-(4-methoxyphenyl)-)

8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7,9-dimethoxy-6-(4-methoxyphenyl)- structure
70610-26-3 structure
Product Name:8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7,9-dimethoxy-6-(4-methoxyphenyl)-
CAS No:70610-26-3
MF:C19H16O7
MW:356.326146125793
MDL:MFCD27968851
CID:4784392
Update Time:2025-07-09

8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7,9-dimethoxy-6-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7,9-dimethoxy-6-(4-methoxyphenyl)-
    • 7,9-Dimethoxy-6-(4-methoxyphenyl)-8H-[1,3]dioxolo[4,5-g]chromen-8-one
    • MDL: MFCD27968851
    • Inchi: 1S/C19H16O7/c1-21-11-6-4-10(5-7-11)16-19(23-3)15(20)14-12(26-16)8-13-17(18(14)22-2)25-9-24-13/h4-8H,9H2,1-3H3
    • InChI Key: LWUQVHKGVXRUPD-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(OC)C=C2)OC2=CC3OCOC=3C(OC)=C2C(=O)C=1OC

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 556.8±50.0 °C(Predicted)

8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7,9-dimethoxy-6-(4-methoxyphenyl)- Pricemore >>

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8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7,9-dimethoxy-6-(4-methoxyphenyl)- Related Literature

Additional information on 8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7,9-dimethoxy-6-(4-methoxyphenyl)-

Comprehensive Analysis of 8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7,9-dimethoxy-6-(4-methoxyphenyl)- (CAS No. 70610-26-3)

The compound 8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7,9-dimethoxy-6-(4-methoxyphenyl)- (CAS No. 70610-26-3) is a structurally unique benzopyran derivative that has garnered significant interest in pharmaceutical and biochemical research. With its complex molecular architecture featuring multiple methoxy groups and a dioxolo ring, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly intrigued by its benzopyran core, which is a common scaffold in many bioactive natural products and synthetic drugs.

In recent years, the demand for novel heterocyclic compounds like 8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one has surged due to their versatility in medicinal chemistry. The presence of methoxy substituents at positions 7, 9, and the 4-position of the phenyl ring enhances its lipophilicity and metabolic stability, making it a promising candidate for further pharmacological studies. This aligns with the growing trend of optimizing drug-like properties through strategic functional group modifications, a topic frequently searched in academic and industrial circles.

The compound's CAS No. 70610-26-3 serves as a critical identifier in chemical databases, ensuring accurate retrieval for researchers investigating its properties. Its dioxolo-benzopyran framework is structurally analogous to several flavonoids and coumarins, which are known for their antioxidant and anti-inflammatory activities. This connection has sparked curiosity about whether 7,9-dimethoxy-6-(4-methoxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-8-one shares similar bioactivities, a question often explored in online forums and scientific literature.

From a synthetic perspective, the preparation of 8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one derivatives involves multi-step organic transformations, including cyclization and etherification reactions. These methods are frequently discussed in chemistry-focused platforms, reflecting the compound's relevance in modern synthetic strategies. Additionally, its UV-absorbing properties, attributed to the conjugated system within the benzopyran ring, have prompted investigations into its potential use in photoprotective materials—a hot topic in cosmetic and material sciences.

Environmental and safety profiles of CAS No. 70610-26-3 are also under scrutiny, as regulatory agencies emphasize greener alternatives in chemical manufacturing. Researchers are exploring sustainable synthesis routes and biodegradability assessments, addressing the rising public interest in eco-friendly chemicals. This compound's stability under various pH conditions further broadens its applicability, making it a subject of interest in formulation science.

In summary, 8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 7,9-dimethoxy-6-(4-methoxyphenyl)- represents a fascinating intersection of chemistry and biology. Its structural features, combined with emerging applications, position it as a valuable entity in both academic and industrial research. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in discussions about heterocyclic drug design and functional material development.

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